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Compound of Interest

Compound Name: 3,3',5-Trichlorobenzhydrol

CAS No.: 844683-49-4

Cat. No.: B7779553

Get Quote

Executive Summary & Immediate Action
3,3',5-Trichlorobenzhydrol (CAS: 844683-49-4) is a halogenated aromatic alcohol.[1] For

disposal purposes, it must be classified as Halogenated Organic Waste. Improper disposal

(e.g., mixing with non-halogenated solvents or drain disposal) poses severe environmental

risks and violates EPA/RCRA compliance standards due to the potential formation of dioxins

and acidic byproducts during incineration.[1]

Emergency Spill Response (Small Scale < 50g):

Isolate: Evacuate immediate area; mark the zone.

PPE: Wear nitrile gloves (double gloving recommended), safety goggles, and a lab coat.[1]

Contain: If solid, cover to prevent dust. If solution, absorb with vermiculite or sand.[1]

Clean: Scoop into a wide-mouth jar labeled "Hazardous Waste - Halogenated Solid."

Decontaminate: Wash surface with soap and water; collect rinsate as halogenated waste.
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Chemical Profile & Hazard Assessment
Understanding the physicochemical properties is the first step in a self-validating safety

protocol.

Property Description Operational Implication

Chemical Name 3,3',5-Trichlorobenzhydrol
Must be identified on all waste

tags.

CAS Number 844683-49-4
Use for inventory tracking and

waste manifesting.[1]

Physical State Solid (Crystalline powder)
Dust inhalation hazard;

requires particulate control.

Solubility
Low in water; Soluble in

organics

Do not attempt to dilute and

flush down drains.

Primary Hazards
Irritant (Skin/Eye/Resp),

Aquatic Toxicity

Requires segregation from

general trash and waterways.

Waste Class Halogenated Organic

Requires high-temp

incineration with acid

scrubbing.

GHS Hazard Statements (Extrapolated):

H315/H319: Causes skin and serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2][3]

H410: Very toxic to aquatic life with long-lasting effects.[1][2][4]

Waste Classification Logic
In drug development laboratories, waste streams are often commingled.[1] You must strictly

segregate this compound based on its halogen content.
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The "Why": Standard organic waste (non-halogenated like acetone/ethanol) is often used as

auxiliary fuel in cement kilns.[1] Halogenated compounds (containing Cl, Br, F) cannot be

burned this way because they generate hydrochloric acid (HCl) and can form toxic

dioxins/furans. They require specialized incinerators operating at >1100°C with scrubbers.

The Rule: If the halogen concentration exceeds 1,000 ppm (0.1%), the entire container is

classified as Halogenated.

Step-by-Step Disposal Protocol
Scenario A: Disposal of Pure Solid (Excess Reagent)

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar. Avoid

metal containers as residual acidity (if any) may corrode them.

Packaging: Transfer the solid directly into the container. Do not dissolve it unnecessarily.

Labeling: Apply a hazardous waste tag immediately.

Constituents: "3,3',5-Trichlorobenzhydrol"[1]

Hazard Checkbox: "Toxic", "Irritant", "Halogenated".[1]

Storage: Cap tightly. Store in the Solid Waste Satellite Accumulation Area (SAA).[1]

Scenario B: Disposal of Solutions (Reaction Mixtures/Mother Liquors)
Segregation: Pour into the carboy designated "Halogenated Solvents" (often coded Red or

Green depending on facility, distinct from Non-Halogenated).

Compatibility Check: Ensure the carboy does not contain strong oxidizers or reactive metals

(e.g., Sodium metal), which could react with the chlorinated aromatic.

Logging: Record the volume and estimated concentration on the carboy’s log sheet. This is

critical for the waste vendor to determine the BTU value and chlorine content.

Visual Workflow: Disposal Decision Tree
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The following diagram illustrates the logical flow for disposing of 3,3',5-Trichlorobenzhydrol to
ensure compliance and safety.

Waste: 3,3',5-Trichlorobenzhydrol

Determine Physical State

Pure Solid / Precipitate

Solid
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Liquid
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HALOGENATED SOLVENTS
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Check: 'Toxic' & 'Halogenated'

Satellite Accumulation Area
(Secondary Containment)

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision tree for the segregation and packaging of halogenated aromatic waste.

Regulatory Compliance & RCRA Context
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While 3,3',5-Trichlorobenzhydrol is not explicitly listed as a P- or U-listed waste (unlike some

specific chlorobenzenes), it falls under the Characteristic of Toxicity logic if tested, and certainly

under Halogenated Organic protocols.[1]

EPA Waste Code: If the waste stream is ignitable (due to solvent), it carries D001.[1] If it

contains significant chloroform or other regulated solvents, it carries those codes (e.g.,

D022). For the pure solid, it is treated as "Non-RCRA Regulated Hazardous Waste" in some

jurisdictions unless it exhibits toxicity characteristic leaching (TCLP), but best practice

dictates managing it as Hazardous Chemical Waste requiring incineration.

Dioxin Prevention: The strict segregation from non-halogenated waste is to prevent the

accidental formation of Polychlorinated Dibenzo-p-dioxins (PCDDs) during combustion in

non-specialized kilns [1].[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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